Cas no 689295-78-1 (1H-Benzimidazol-5-amine, 2-(1H-pyrazol-3-yl)-)

• Product Name: 1H-Benzimidazol-5-amine, 2-(1H-pyrazol-3-yl)-
• CAS No: 689295-78-1
• MF: C₁₀H₉N₅
• MW: 199.211960554123
• CID: 853132
• PubChem ID: 135514772
• Update Time: 2025-04-19

1H-Benzimidazol-5-amine, 2-(1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-5-amine, 2-(1H-pyrazol-3-yl)-
• 1H-Benzimidazol-5-amine,2-(1H-pyrazol-3-yl)-(9CI)
• 689295-78-1
• AKOS012379015
• 2-(1H-Pyrazol-3-yl)-1H-benzo[d]imidazol-5-amine
• SCHEMBL4371289
• FT-0772460
• 2-(1H-pyrazol-5-yl)-3H-benzimidazol-5-amine

• Inchi： 1S/C10H9N5/c11-6-1-2-7-9(5-6)14-10(13-7)8-3-4-12-15-8/h1-5H,11H2,(H,12,15)(H,13,14)
• InChI Key： OBWXXKWZWFYDLB-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=NN2)=NC2C=CC(=CC1=2)N

Computed Properties

• Exact Mass: 199.086
• Monoisotopic Mass: 199.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8A^2
• XLogP3: 0.8